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Compound of Interest

Compound Name: Pentylcyclohexane

Cat. No.: B1580667

An In-depth Technical Guide on the Thermophysical Properties of n-Pentylcyclohexane

Introduction

n-Pentylcyclohexane (also known as amylcyclohexane) is a cycloalkane hydrocarbon with the
chemical formula C11H22.[1][2] It is a colorless liquid with a mild odor.[3] This document
provides a comprehensive overview of the key thermophysical properties of n-
pentylcyclohexane, intended for researchers, scientists, and professionals in drug
development and other scientific fields. The data presented herein has been compiled from
various reputable sources, and experimental methodologies are detailed to ensure a thorough
understanding of the data's origin.

Core Thermophysical Properties

The following tables summarize the essential thermophysical properties of n-
pentylcyclohexane.
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General Properties Value Unit
Molecular Formula C11H22

Molar Mass 154.297 g/mol
CAS Number 4292-92-6

Melting Point -58 °C
Boiling Point 202 °C
Flash Point 63 °C
Density (at 20°C) 0.8 g/cm3
Refractive Index (at 20°C) 1.4445

Table 1: General and physical properties of n-pentylcyclohexane.[4]

Thermodynamic Properties Value Unit

Standard Liquid Enthalpy of

) o -7443.5 kJ/mol
Combustion (AcH°liquid)
Enthalpy of Formation at
Standard Conditions (Gas) -253.2 kJ/mol
(AfH°gas)
Enthalpy of Vaporization at

N 46.2 kJ/mol

Standard Conditions (AvapH°®)
Critical Temperature (Tc) 674 K
Critical Pressure (Pc) 2.37 MPa
Critical Density (pc) 250 kg/m 3

Table 2: Thermodynamic properties of n-pentylcyclohexane.[5][6]
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Transport Properties ~ Temperature (K) Value Unit
Dynamic Viscosity Varies with

o 270 - 670 Pa-s
(Liquid) temperature
Thermal Conductivity Varies with

o 200 - 600 W/(m-K)
(Liquid) temperature

Table 3: Transport properties of n-pentylcyclohexane over a range of temperatures.[1]

Temperature
Dependent
Properties
Property Temperature (K) Value Unit
) o See source for data
Density (Liquid) 210- 674 ) kg/m 3
points
Speed of Sound See source for data
o 288.15 - 333.15 _ m/s
(Liquid) points
Not explicitly found for
Surface Tension pure n- N/m

pentylcyclohexane

Table 4: Temperature-dependent properties of n-pentylcyclohexane.[1][7]

Experimental Protocols

The determination of thermophysical properties relies on precise and validated experimental
methodologies. The following sections detail the common techniques used for measuring the
key properties of liquids like n-pentylcyclohexane.

Density Measurement

A common and accurate method for measuring the density of liquids is based on the
Archimedes principle.[8]
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Methodology:
o Aforce sensor is used to measure the weight of a plummet in air.

e The plummet is then submerged in the liquid sample (n-pentylcyclohexane), and the
buoyant force is measured.

e The volume of the submerged plummet is varied using a precision linear stage to account for
surface tension forces.[8]

e The density of the liquid is calculated from the buoyant force and the known volume of the
plummet.

Viscosity Measurement

The oscillating cup viscometer is a prevalent technique for determining the dynamic viscosity of
liquids.[8]

Methodology:
o Acylindrical cup is filled with the liquid sample and is suspended by a torsion wire.

e The cup is set into oscillation, and the damping of the oscillation, which is a function of the
liquid's viscosity, is measured.

e The viscosity is determined by analyzing the decay of the oscillation's amplitude and period.
Modern setups may use image processing to simplify the measurement of the rotation.[8]

Speed of Sound Measurement

The pulse-echo technique is a widely used method for accurately measuring the speed of
sound in liquids.[9][10]

Methodology:
e An ultrasonic pulse is generated by a transducer and transmitted through the liquid sample.

» The pulse reflects off a reflector at a known distance and returns to the transducer.
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» The time of flight for the pulse to travel to the reflector and back is precisely measured.

e The speed of sound is calculated by dividing the round-trip distance by the measured time of
flight.

Thermal Conductivity Measurement

The transient hot-wire (THW) method is a standard and accurate technique for measuring the
thermal conductivity of liquids.[11][12]

Methodology:

A thin platinum wire is immersed in the liquid sample.
e A constant current is passed through the wire, causing it to heat up.

e The rate at which the wire's temperature increases is a function of the surrounding liquid's
thermal conductivity.

o The thermal conductivity is determined by analyzing the transient temperature rise of the
wire, which is measured by its change in electrical resistance.[12]

Surface Tension Measurement

Several methods are available for measuring surface tension, including the capillary rise
method, the Du Nouly ring method, and the pendant drop method.[13][14][15]

Capillary Rise Method:

» A capillary tube of a known radius is vertically inserted into the liquid.

e The liquid rises in the capillary due to surface tension.

e The height of the liquid column in the capillary is measured at equilibrium.

e The surface tension is calculated based on the height of the liquid, the radius of the capillary,
the density of the liquid, and the contact angle.[13]
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Visualizations

The following diagrams illustrate the experimental workflow for determining thermophysical
properties and the relationship between measured and derived properties.
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Caption: Experimental workflow for determining thermophysical properties.
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Caption: Relationship between measured and derived thermophysical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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